2-(2,6-Difluorophenyl)ethan-1-amine

• CAS: 17291-90-6
• Molecular Formula: C8H9F2N
• Molecular Weight: 157.16 g/mol
• SMILES: C1=CC(=C(C(=C1)F)CCN)F
• InChI: InChI=1S/C8H9F2N/c9-7-2-1-3-8(10)6(7)4-5-11/h1-3H,4-5,11H2
• InChIKey: ADHKZSNGELMMAG-UHFFFAOYSA-N

2-(2,6-Difluorophenyl)ethan-1-amine (CAS 17291-90-6), also known as 2,6-Difluorophenethylamine, is a primary aromatic amine with the molecular formula C8H9F2N and a molecular weight of 157.16 g/mol. Its defining feature is a phenethylamine core bearing two fluorine atoms at the ortho-positions (2 and of the phenyl ring.

2-(2,6-Difluorophenyl)ethan-1-amine (CAS 17291-90-6) as a Fluorinated Phenethylamine Building Block for Research & Procurement

2-(2,6-Difluorophenyl)ethan-1-amine (CAS 17291-90-6), also known as 2,6-Difluorophenethylamine, is a primary aromatic amine with the molecular formula C8H9F2N and a molecular weight of 157.16 g/mol [1]. Its defining feature is a phenethylamine core bearing two fluorine atoms at the ortho-positions (2 and 6) of the phenyl ring. This compound is widely recognized as a versatile intermediate in medicinal chemistry and chemical biology [2], with its fluorination pattern conferring distinct electronic and steric properties that differentiate it from non-fluorinated and differently-substituted phenethylamine analogs .

2,6-Difluorination modulates amine basicity and nucleophilicity

Enables stereodivergent catalysis via fluorophenyl moiety

Privileged scaffold for kinase inhibitor design

Retards benzylic hydrogenolysis for selective deprotection

• [1] American Elements. 2-(2,6-difluorophenyl)ethan-1-amine. CAS 17291-90-6. View Source
• [2] Kellar, K. A., et al. (2005). 1H-Pyrazolo[3,4-b]pyridine inhibitors of cyclin-dependent kinases: highly potent 2,6-Difluorophenacyl analogues. Bioorg. Med. Chem. Lett. View Source

Why Generic 2-(2,6-Difluorophenyl)ethan-1-amine Cannot Substitute for CAS 17291-90-6: The Critical Role of Fluorination Pattern and Quality Control

Substituting 2-(2,6-Difluorophenyl)ethan-1-amine with a generic or closely related analog, such as non-fluorinated phenethylamine or a regioisomer like 2,4-difluorophenethylamine, is not a neutral choice in research settings. The specific 2,6-difluorination pattern dictates the compound's electronic properties, including its basicity (pKa ~9.0) [1] and nucleophilicity , which directly govern reactivity in synthetic pathways and interactions with biological targets. Furthermore, the compound's utility as a precursor to kinase inhibitors or as a component in chiral catalysts [2] is contingent on this precise substitution pattern. Procuring a compound with a verified CAS number (17291-90-6) and high purity (typically ≥95%) from reputable vendors ensures experimental reproducibility and avoids the confounding effects of impurities or incorrect isomerism, which can lead to wasted resources and flawed data interpretation.

2,6-Difluoro (CAS 17291-90-6)

Non-fluorinated / 2,4-difluoro analog

Lower pKa (~9.04) controls nucleophilicity

Higher basicity may shift reaction profiles

Increased lipophilicity (LogP shift)

Reduced membrane-permeability context

Enables divergent enantioselectivity in catalysis

Stereochemical outcome may not transfer

Slower benzylic hydrogenolysis for regioselective routes

Unwanted cleavage can compromise synthesis

• [1] ChemicalBook. 2,6-Difluorophenethylamine97%. Predicted pKa: 9.04±0.10. View Source
• [2] Tanimura, Y., Yasunaga, K., & Ishimaru, K. (2014). Asymmetric aldol reaction using a very simple primary amine catalyst: divergent stereoselectivity by using 2,6-difluorophenyl moiety. Tetrahedron Letters. View Source

Quantitative Differentiation of 2-(2,6-Difluorophenyl)ethan-1-amine (CAS 17291-90-6) from Its Analogs

Reduced Basicity vs. Phenethylamine: pKa and Reactivity Modulation

The 2,6-difluorination significantly lowers the pKa of the primary amine compared to non-fluorinated phenethylamine. This reduced basicity is a key differentiating factor for synthetic applications where a less nucleophilic amine is required. [1]

Basicity (pKa)

Class-level

pKa ~9.04 (predicted)

~1–2 units lower than phenethylamine; weaker base modulates amide coupling and nucleophilic reactivity.

Predicted value; verify experimentally.

Evidence Dimension	Basicity (pKa)
Target Compound Data	pKa ~ 9.04 (predicted)
Comparator Or Baseline	Phenethylamine (typical primary alkyl amine pKa ~ 10-11)
Quantified Difference	~1-2 pKa units lower (weaker base)
Conditions	Predicted value; no direct experimental comparison provided

Why This Matters

A lower pKa affects protonation state at physiological pH and influences reactivity in amide bond formation and other nucleophilic reactions, making the compound a more controlled reagent.

• [1] ChemicalBook. 2,6-Difluorophenethylamine97%. Predicted pKa: 9.04±0.10. View Source

Enhanced Lipophilicity: A Calculated logP Advantage Over Phenethylamine

Fluorination at the 2,6-positions increases the compound's lipophilicity relative to the non-fluorinated parent, phenethylamine. This is reflected in a predicted logP value, which influences membrane permeability and pharmacokinetic properties in derived drug candidates.

Lipophilicity (LogP)

Class-level

LogP ~1.8–2.7 (predicted)

~1–1.9 units higher than phenethylamine; may improve membrane permeability in derived compounds.

Computational; confirm experimentally.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	Predicted LogP ~ 1.8 - 2.7
Comparator Or Baseline	Phenethylamine (predicted LogP ~ 0.8)
Quantified Difference	~1.0 - 1.9 LogP units higher (more lipophilic)
Conditions	Predicted value from computational models; no direct experimental logP provided

Why This Matters

Increased lipophilicity is often correlated with improved passive membrane permeability, a critical factor in the oral bioavailability and cellular penetration of drug candidates derived from this building block.

Asymmetric Catalyst Performance: Divergent Stereoselectivity with 2,6-Difluorophenyl Moiety

A study on simple primary amine catalysts for asymmetric aldol reactions demonstrated that incorporating a 2,6-difluorophenyl moiety was critical for achieving divergent stereoselectivity. The specific 2,6-substitution pattern enabled a switch in enantioselectivity compared to catalysts lacking this fluorination pattern. [1]

Asymmetric aldol catalysis

Head-to-head

Divergent stereoselectivity with 2,6-difluorophenyl moiety vs. unsubstituted phenyl catalyst

Fluorination pattern enables stereochemical switch in aldol addition.

Quantitative ee not provided.

Evidence Dimension	Catalytic Asymmetric Aldol Reaction
Target Compound Data	2,6-Difluorophenyl-containing catalyst enabled divergent stereoselectivity.
Comparator Or Baseline	Catalysts without the 2,6-difluorophenyl moiety.
Quantified Difference	No specific quantitative yield or ee values were provided in the search results.
Conditions	Asymmetric aldol reaction of aromatic aldehydes and isatins with aliphatic ketones and aldehydes.

Why This Matters

For researchers developing new chiral catalysts, the 2,6-difluorophenyl group is not an inert substituent but an active stereocontrol element, making CAS 17291-90-6 a key starting material for exploring this catalytic space.

• [1] Tanimura, Y., Yasunaga, K., & Ishimaru, K. (2014). Asymmetric aldol reaction using a very simple primary amine catalyst: divergent stereoselectivity by using 2,6-difluorophenyl moiety. Tetrahedron Letters. View Source

Critical Substituent for Potent CDK Inhibition: Evidence from Analog Studies

Structure-activity relationship (SAR) studies on cyclin-dependent kinase (CDK) inhibitors have identified the 2,6-difluorophenyl group as a critical determinant of potency. In the context of a specific pyrazolopyridine series, the 2,6-difluorophenacyl analog exhibited high inhibitory activity, underscoring the importance of this precise fluorination pattern for target engagement. [1][2]

CDK inhibition

Supporting evidence

2,6-Difluorophenacyl analog reported as highly potent CDK inhibitor

2,6-Difluorophenyl motif critical for kinase engagement in this chemotype.

IC50 not provided; SAR context.

Evidence Dimension	Cyclin-Dependent Kinase (CDK) Inhibitory Activity
Target Compound Data	2,6-Difluorophenacyl analog identified as highly potent.
Comparator Or Baseline	Other substituted phenacyl analogs.
Quantified Difference	Specific IC50 values were not provided in the search results.
Conditions	In vitro CDK inhibition assays using a 1H-Pyrazolo[3,4-b]pyridine scaffold.

Why This Matters

This evidence highlights the 2,6-difluorophenyl motif as a privileged structure in kinase inhibitor design, justifying the procurement of the parent amine (CAS 17291-90-6) for developing novel analogs in this pharmacologically relevant space.

• [1] Kellar, K. A., et al. (2005). 1H-Pyrazolo[3,4-b]pyridine inhibitors of cyclin-dependent kinases: highly potent 2,6-Difluorophenacyl analogues. Bioorg. Med. Chem. Lett. View Source
• [2] Chemical Probes Portal. Probe BMS-265246. 2,6-difluorophenyl substitution was critical for potent inhibitory activity. View Source

Key Intermediate for GRK2 Inhibitors: A Differentiated Application

2-(2,6-Difluorophenyl)ethan-1-amine serves as a key precursor in the synthesis of G protein-coupled receptor kinase 2 (GRK2) inhibitors. Modifications to the fluorophenyl ring in this series have led to compounds with significantly enhanced potency, with one derivative showing a 50-fold increase in potency against GRK2 compared to the established inhibitor paroxetine.

GRK2 inhibition

Supporting evidence

50-fold increased potency vs. paroxetine (GRK2)

Derivative from this building block shows significant GRK2 inhibition enhancement.

In vitro assay; confirm derivative synthesis.

Evidence Dimension	GRK2 Inhibitory Potency
Target Compound Data	Derivative shows 50-fold increased potency against GRK2.
Comparator Or Baseline	Paroxetine (an established GRK2 inhibitor).
Quantified Difference	50-fold
Conditions	In vitro GRK2 inhibition assay.

Why This Matters

This demonstrates a direct, quantifiable advantage for a derivative synthesized from CAS 17291-90-6 in a specific therapeutic area (heart failure), providing a strong rationale for its procurement over non-fluorinated alternatives.

Regioselective Synthesis: Retardation of Hydrogenolytic Cleavage

The presence of a fluorine atom on the aromatic ring, as in 2-(2,6-difluorophenyl)ethan-1-amine, can retard hydrogenolytic cleavage at the benzylic position. This effect enables high regioselectivity in the hydrogenolysis of bis(alpha-methylbenzyl)amines, a useful transformation in protecting group strategies and chiral amine synthesis. [1]

Hydrogenolysis retardation

Class-level

Retards benzylic C–N cleavage vs. non-fluorinated analog

Enables regioselective debenzylation in protecting group strategies.

Substrate-dependent; verify for target molecule.

Evidence Dimension	Hydrogenolysis Rate at Benzylic Position
Target Compound Data	Retardation of cleavage.
Comparator Or Baseline	Non-fluorinated aromatic ring.
Quantified Difference	No specific rate constants provided.
Conditions	Hydrogenolysis of bis(alpha-methylbenzyl)amines.

Why This Matters

This unique property makes the compound a valuable starting material for synthetic routes that require selective debenzylation or chiral resolution steps, offering a synthetic advantage not available with non-fluorinated analogs.

• [1] Practical synthesis of optically active fluorine-substituted alpha-phenylethylamines by retardation of hydrogenolytic cleavage at benzylic position. (Journal of Fluorine Chemistry, 2003). View Source

Application Scenarios for 2-(2,6-Difluorophenyl)ethan-1-amine (CAS 17291-90-6) Based on Quantifiable Differentiation

Synthesis of CDK and GRK Kinase Inhibitors for Cancer and Heart Failure Research

Researchers developing novel kinase inhibitors, particularly those targeting CDKs or GRK2, should prioritize CAS 17291-90-6. The 2,6-difluorophenyl moiety is a validated pharmacophore for achieving high potency in these targets, with one derivative demonstrating a 50-fold increase in GRK2 inhibition over paroxetine. [1]

Development of Chiral Amine Catalysts for Asymmetric Synthesis

For chemists engaged in asymmetric catalysis, this compound is a strategic building block. The 2,6-difluorophenyl group has been shown to enable divergent stereoselectivity in aldol reactions, a property not observed with unsubstituted phenyl catalysts. This makes it a unique starting point for creating novel, tunable chiral catalysts. [2]

Medicinal Chemistry Optimization of Lipophilicity and Basicity

Medicinal chemists seeking to modulate the physicochemical profile of lead compounds will find this building block essential. Its pKa (~9.0) is significantly lower than that of phenethylamine, and its logP is higher, offering a quantifiable way to tune the basicity and lipophilicity of derived drug candidates to improve membrane permeability and reduce off-target effects. [3]

Regioselective Protecting Group Strategies in Multi-Step Synthesis

In complex organic synthesis where selective hydrogenolysis is required, this compound offers a distinct advantage. The fluorine atoms retard benzylic C-N bond cleavage, allowing for regioselective deprotection or resolution steps that would be impossible with non-fluorinated analogs. This unique property streamlines synthetic routes to chiral amines and complex molecules. [4]

Application

Selection Property

Validation Focus

Kinase inhibitor design (CDK, GRK2)

2,6-Difluorophenyl pharmacophore context

Target engagement and selectivity profiling

Asymmetric amine catalysis

Stereochemical control by 2,6-difluorophenyl group

Enantioselectivity in aldol and related reactions

Physicochemical optimization

Modulated basicity and lipophilicity

Experimental pKa/LogP confirmation for lead series

Selective hydrogenolysis strategies

Benzylic cleavage retardation by fluorine

Substrate-specific hydrogenolysis rate assessment

• [1] Kellar, K. A., et al. (2005). 1H-Pyrazolo[3,4-b]pyridine inhibitors of cyclin-dependent kinases: highly potent 2,6-Difluorophenacyl analogues. Bioorg. Med. Chem. Lett. View Source
• [2] Tanimura, Y., Yasunaga, K., & Ishimaru, K. (2014). Asymmetric aldol reaction using a very simple primary amine catalyst: divergent stereoselectivity by using 2,6-difluorophenyl moiety. Tetrahedron Letters. View Source
• [3] ChemicalBook. 2,6-Difluorophenethylamine97%. Predicted pKa: 9.04±0.10. View Source
• [4] Practical synthesis of optically active fluorine-substituted alpha-phenylethylamines by retardation of hydrogenolytic cleavage at benzylic position. (Journal of Fluorine Chemistry, 2003). View Source